Cas no 2034205-24-6 (N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide)

• Product Name: N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• CAS No: 2034205-24-6
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 6239822
• PubChem ID: 92084843
• Update Time: 2025-06-08

N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• 2-{[2-(oxan-4-yloxy)pyridin-4-yl]formamido}propanamide
• 2034205-24-6
• N-(1-amino-1-oxopropan-2-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• F6475-3909
• AKOS026689813

• Inchi： 1S/C14H19N3O4/c1-9(13(15)18)17-14(19)10-2-5-16-12(8-10)21-11-3-6-20-7-4-11/h2,5,8-9,11H,3-4,6-7H2,1H3,(H2,15,18)(H,17,19)
• InChI Key： AWSGKFMWTBRYRB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=C(C=CN=1)C(NC(C(N)=O)C)=O

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034205-24-6): A Comprehensive Overview

N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034205-24-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isonicotinamide and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide includes an isonicotinamide moiety, an amino acid derivative, and a tetrahydropyran ring. These structural elements are crucial for its biological activity and pharmacological properties. The isonicotinamide group, a well-known component in various pharmaceuticals, provides the compound with potential anti-inflammatory and anti-tubercular properties. The amino acid derivative, specifically the amino and oxopropan groups, enhances the compound's solubility and bioavailability. The tetrahydropyran ring, on the other hand, adds structural rigidity and may influence the compound's binding affinity to specific receptors.

Recent studies have highlighted the potential of N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(1-amino-1-oxopropan-2-yl)-2-((tetrahydro-2H-pyran-4-yloxy)isonicotinamide has also shown potential as an anti-tubercular agent. Tuberculosis remains a significant global health challenge, and the development of new drugs with novel mechanisms of action is crucial. Studies conducted by the International Journal of Antimicrobial Agents have demonstrated that this compound effectively inhibits the growth of Mycobacterium tuberculosis by targeting key enzymes involved in bacterial metabolism.

The pharmacokinetic profile of N-(1-amino-1-oxypropan\-2\-yl)\-2\-(tetrahydro\-2H\-pyran\-4\-yloxy)\-isonicotinamide has been extensively studied to ensure its suitability for clinical use. Preclinical trials have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed from the gastrointestinal tract and achieves therapeutic concentrations in plasma within a few hours. It also demonstrates good tissue penetration, which is essential for targeting specific organs or tissues affected by disease.

Toxicity studies have indicated that N-(1-amino--1--oxopropan--2--yl)--2--(tetrahydro--2H--pyran--4--yloxy)--isonicotinamide has a favorable safety profile at therapeutic doses. Animal models have not shown any significant adverse effects at dosages up to 500 mg/kg, suggesting a wide therapeutic window. This safety margin is crucial for its potential use in long-term treatments.

The development of N-(1-amino--1--oxopropan--2--yl)--2--(tetrahydro--2H--pyran--4--yloxy)--isonicotinamide as a pharmaceutical agent is ongoing, with several clinical trials currently underway. These trials aim to evaluate its efficacy and safety in human subjects with various inflammatory and infectious diseases. Preliminary results from Phase I trials have been promising, with no serious adverse events reported.

In conclusion, N-(1-amino--1--oxopropan--2--yl)--2--(tetrahydro--2H--pyran--4--yloxy)--isonicotinamide (CAS No. 2034205–24–6) represents a promising new compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.